![molecular formula C4H9N3O2 B131163 1-Nitropiperazine CAS No. 42499-41-2](/img/structure/B131163.png)
1-Nitropiperazine
Overview
Description
1-Nitropiperazine is a chemical compound with the molecular formula C4H9N3O2 . It has a molecular weight of 131.13 .
Synthesis Analysis
The synthesis of piperazine derivatives, including 1-Nitropiperazine, has been a subject of research. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 1-Nitropiperazine consists of 4 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
The OH-initiated photo-oxidation of piperazine and 1-Nitropiperazine has been studied. The reaction of piperazine with OH radicals proceeds both via C-H and N-H abstraction, resulting in the formation of 1,2,3,6-tetrahydropyrazine as the major product and in 1-Nitropiperazine and 1-Nitrosopiperazine as minor products .Scientific Research Applications
Mutagenicity Studies
- Mutagenicity in Bacterial Systems : 1-Nitropiperazine and related compounds like 1-nitroso-, 1,4-dinitroso-, and 1-nitroso-4-methylpiperazine were found to be mutagenic in a host-mediated assay system using Salmonella typhimurium. These compounds were not mutagenic when tested directly against the bacteria but showed mutagenicity when inoculated into mice, indicating a metabolism-dependent mutagenic effect (Zeiger, Legator, & Lijinsky, 1972).
Atmospheric Chemistry and Photolysis
- Photo-Oxidation and Atmospheric Simulation : An experimental study investigated the OH-initiated photo-oxidation of 1-nitropiperazine, showing the formation of various products including 1,2,3,6-tetrahydropyrazine and 1-nitrosopiperazine. This study is crucial for understanding the atmospheric chemistry of piperazine derivatives (Tan et al., 2020).
Energetic Material Research
- High-Energy-Density Materials : 1-Nitropiperazine, specifically its derivatives like 1-nitropiperidine and 1,4-dinitropiperazine, have been studied for their potential as high-energy-density materials (HEDMs). These compounds have shown significant effects on the energetic performance, thermal decomposition, and formation of small molecules, which is valuable for the design of energetic materials (Xu et al., 2019).
Anti-Tuberculosis Agents
- Development of Anti-TB Agents : Research into nitrofuranyl methylpiperazines, a class of compounds that includes derivatives of 1-nitropiperazine, has shown potent activity against Mycobacterium tuberculosis. These studies are significant in the search for new treatments for tuberculosis (Yempalla et al., 2015).
Serotonin Receptor Studies
- Investigating Serotonin Receptors : Nitro and amino phenylpiperazines, related to 1-nitropiperazine, have been synthesized to study their interactions with the human platelet 5-hydroxytryptamine2 (5-HT2) receptor. These studies contribute to our understanding of the pharmacology of serotonin receptors (Vandenberg et al., 1989).
Mechanism of Action
The mechanism of action of 1-Nitropiperazine involves its metabolism by combination with hemoglobin to produce cyanmethemoglobin and four CN- ions. Methemoglobin, obtained from hemoglobin, can sequester cyanide as cyanmethemoglobin. Thiosulfate reacts with cyanide to produce thiocyanate, which is eliminated in the urine .
properties
IUPAC Name |
1-nitropiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3O2/c8-7(9)6-3-1-5-2-4-6/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNZVXSFTGQDAPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40311546 | |
Record name | 1-nitropiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40311546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Nitropiperazine | |
CAS RN |
42499-41-2 | |
Record name | NSC243817 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=243817 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-nitropiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40311546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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